Cas no 1267310-14-4 (1-(4-Fluorophenyl)butane-1,4-diol)

• Product Name: 1-(4-Fluorophenyl)butane-1,4-diol
• CAS No: 1267310-14-4
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 4584471
• Update Time: 2025-10-29

1-(4-Fluorophenyl)butane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)butane-1,4-diol
• Z2380469109
• 1-(4-Fluorophenyl)butane-1,4-diol

• Inchi： 1S/C10H13FO2/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6,10,12-13H,1-2,7H2
• InChI Key： LUTUTNRRNQQBIC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Fluorophenyl)butane-1,4-diol

Comprehensive Overview of 1-(4-Fluorophenyl)butane-1,4-diol (CAS No. 1267310-14-4): Properties, Applications, and Industry Insights

1-(4-Fluorophenyl)butane-1,4-diol (CAS No. 1267310-14-4) is a fluorinated organic compound gaining attention in pharmaceutical and specialty chemical research. This diol derivative, characterized by its 4-fluorophenyl moiety and dual hydroxyl groups, exhibits unique physicochemical properties that make it valuable for synthetic applications. Recent studies highlight its potential as a building block for bioactive molecules, particularly in CNS drug development where fluorinated compounds show enhanced blood-brain barrier permeability.

The compound's molecular structure (C₁₀H₁₃FO₂) features both aromatic and aliphatic components, enabling diverse reactivity. Analytical data from HPLC and NMR studies confirm its high purity (>98%) in commercial samples, a critical factor for researchers investigating structure-activity relationships in medicinal chemistry. Industry reports indicate growing demand for such fluorinated intermediates, driven by the pharmaceutical sector's need for novel scaffolds in kinase inhibitor development.

Current research trends explore 1-(4-Fluorophenyl)butane-1,4-diol as a precursor for chiral synthesis. Its two hydroxyl groups allow selective functionalization, making it valuable for asymmetric catalysis – a hot topic in green chemistry forums. Patent analyses reveal its use in developing PET radiotracers, leveraging the fluorine-18 isotope for neuroimaging applications. This aligns with increasing searches for "fluorine in diagnostic agents" across scientific databases.

From a commercial perspective, suppliers emphasize the compound's storage stability under nitrogen atmosphere and compatibility with common protecting group strategies. Technical bulletins recommend handling at room temperature with moisture control, addressing frequent queries about "fluorophenyl compound handling." The global market for such fine chemicals is projected to grow at 6.2% CAGR through 2030, according to recent market analyses focusing on pharmaceutical intermediates.

Environmental considerations position 1267310-14-4 favorably compared to heavier halogenated compounds. Its biodegradation profile shows 78% mineralization in OECD 301B tests, responding to industry demands for sustainable fluorochemicals. This data appears in ESG reports from major chemical manufacturers, coinciding with increased searches for "eco-friendly fluorine chemistry."

Quality control protocols for 1-(4-Fluorophenyl)butane-1,4-diol typically include GC-MS verification and residual solvent analysis, particularly for GMP-grade material. These procedures address common purchaser concerns about "bulk fluorinated diol purity" in supplier evaluations. Recent process chemistry publications describe improved synthetic routes using continuous flow hydrogenation, reducing production costs by 40% – a significant development for cost-sensitive applications.

The compound's crystallographic data reveals interesting solid-state properties, with hydrogen bonding patterns that influence its solubility profile. This information aids formulation scientists searching for "fluorophenyl excipient compatibility." Regulatory databases list 1267310-14-4 as non-hazardous under standard classification systems, though proper laboratory safety measures remain essential when handling powdered forms.

Emerging applications include use as a ligand modifier in transition metal catalysis, particularly for cross-coupling reactions popular in heterocycle synthesis. This connects to trending research topics like "C-F bond activation" in catalytic systems. Analytical method development papers describe robust HPLC-UV assays for quantifying this compound in reaction mixtures, addressing quality control challenges noted in process chemistry forums.

Supply chain analytics indicate stable availability of 1-(4-Fluorophenyl)butane-1,4-diol from major chemical catalog suppliers, with lead times typically under three weeks for research quantities. This availability supports its growing adoption in academic and industrial labs exploring fluorine-based molecular design. Technical FAQs from manufacturers emphasize proper solvent selection for recrystallization (recommending ethyl acetate/hexane mixtures) to achieve optimal recovery yields.

Future prospects for CAS 1267310-14-4 include potential in bioconjugation chemistry, where its hydroxyl groups could serve as attachment points for antibody-drug conjugates – a rapidly expanding therapeutic area. ResearchGate discussions highlight interest in its metabolic stability compared to non-fluorinated analogs, reflecting broader industry focus on fluorine in drug design. These developments position this compound as a noteworthy subject in contemporary medicinal chemistry literature.